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Compound of Interest

Compound Name:
4-Dodecyloxy-2-

hydroxybenzophenone

CAS No.: 2985-59-3

Cat. No.: B167135

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

4-Dodecyloxy-2-hydroxybenzophenone (CAS No. 2985-59-3). The information herein is

compiled to ensure the safety of laboratory personnel and adherence to environmental

regulations. As your partner in research, we are committed to providing value beyond the

product itself, building a foundation of trust through comprehensive safety and handling

information.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Dodecyloxy-2-hydroxybenzophenone
containing detailed disposal instructions was not readily available at the time of this writing. The

following procedures are based on the safety information for closely related benzophenone

derivatives and general principles of laboratory chemical waste management.[1][2][3][4] It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific local and national regulations.
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Hazard Profile and Safety Summary
4-Dodecyloxy-2-hydroxybenzophenone is classified as causing skin irritation, serious eye

irritation, and potential respiratory irritation.[5] Benzophenone and its derivatives are often

categorized as hazardous to the aquatic environment with long-lasting effects.[1][2][4]

Therefore, it is crucial to handle this compound and its waste with appropriate personal

protective equipment (PPE), including a laboratory coat, safety goggles, and chemical-resistant

gloves. All handling of the solid compound that could generate dust should be conducted in a

chemical fume hood.[3]

Quantitative Data Summary
Specific quantitative data regarding the disposal of 4-Dodecyloxy-2-hydroxybenzophenone,

such as reportable quantities or concentration limits for various disposal methods, are not

specified in the available literature. In the absence of such data, all waste containing this

compound should be treated as hazardous waste.

Parameter Value Reference/Comment

RCRA Hazardous Waste Code

Not explicitly listed. However,

based on the properties of

related compounds, it should

be managed as a hazardous

chemical waste.

[1]

Aquatic Toxicity

Benzophenone derivatives are

generally considered toxic or

very toxic to aquatic life.[2][4]

Avoid release to the

environment.[3][4]

Recommended Disposal

Method

Incineration by a licensed

waste disposal company.
[3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of 4-Dodecyloxy-2-
hydroxybenzophenone from a laboratory setting.

1. Waste Identification and Segregation:
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Solid Waste:

Place unused or expired 4-Dodecyloxy-2-hydroxybenzophenone, and any grossly

contaminated disposable items (e.g., weigh boats, contaminated paper towels, gloves),

into a dedicated, properly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[6]

Liquid Waste (Solutions):

If the compound is in a solvent, the entire solution must be disposed of as hazardous

waste.

Collect the liquid waste in a sealable, chemical-resistant container.

Segregate halogenated and non-halogenated solvent waste into separate containers.

Contaminated Glassware:

Reusable glassware should be decontaminated by rinsing with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.

Disposable glassware that cannot be decontaminated should be disposed of as solid

hazardous waste.[7]

2. Labeling:

As soon as the first quantity of waste is added to the container, affix a "Hazardous Waste"

label.

The label must include:

The full chemical name: "4-Dodecyloxy-2-hydroxybenzophenone"
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The CAS Number: "2985-59-3"

An indication of the hazards (e.g., "Irritant," "Environmental Hazard")

The accumulation start date.

3. Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Ensure that containers are kept closed at all times, except when adding waste.[6]

Store the waste in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Use secondary containment (e.g., a tray or bin) to capture any potential leaks.[6]

4. Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not pour 4-Dodecyloxy-2-hydroxybenzophenone or its solutions down the drain.[1]

The recommended method of disposal for benzophenone derivatives is incineration by a

licensed professional waste disposal service.[3]

5. Spill and Emergency Procedures:

Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.

Collect the material into a labeled container for hazardous waste.
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Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.

Skin Contact:

Immediately flush the affected skin with plenty of water.

Remove contaminated clothing.

If skin irritation occurs, seek medical advice.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

If eye irritation persists, seek medical attention.
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Caption: Decision workflow for the proper disposal of 4-Dodecyloxy-2-
hydroxybenzophenone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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